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Compound of Interest

Compound Name: 4-Propylcyclohexanol

CAS No.: 52204-65-6

Cat. No.: B3029087 Get Quote

4-Propylcyclohexanol is a saturated cyclic alcohol that holds significant value as a versatile

chemical intermediate, particularly in the synthesis of advanced materials. Structurally, it

consists of a cyclohexane ring substituted with a propyl group and a hydroxyl group at the 1

and 4 positions. This arrangement gives rise to cis and trans stereoisomers, the distinct

properties of which are critical to their application. While it finds use as a solvent and in the

formulation of fragrances, its primary role in advanced research and development lies in its

function as a precursor to liquid crystal molecules.[1][2] This guide provides a comprehensive

overview of its fundamental properties, synthesis methodologies, and key applications for

researchers and professionals in chemical synthesis and drug development.

Section 1: Core Physicochemical and Computed
Properties
4-Propylcyclohexanol is typically encountered as a colorless to light yellow liquid with a mild,

characteristic odor.[2][3] Its physical state and properties are dictated by the interplay between

the nonpolar propyl group and cyclohexane ring, and the polar hydroxyl group which allows for

hydrogen bonding.[2] The compound is generally sold as a mixture of its cis and trans isomers.

Data Summary: Physicochemical Properties
The following table summarizes the key physical and chemical properties of 4-
Propylcyclohexanol. Data is aggregated from various chemical databases and supplier

specifications.
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Property Value Source(s)

Molecular Formula C₉H₁₈O [4]

Molecular Weight 142.24 g/mol [4]

CAS Number 52204-65-6 (cis/trans mixture) [4][5]

77866-58-1 (trans isomer) [2][4]

98790-22-8 (cis isomer) [4]

Appearance
Colorless to almost colorless

clear liquid
[3][6]

Boiling Point 92-93 °C; 209-210 °C [3][5]

Density ~0.907 g/cm³ at 17 °C [3][5]

Refractive Index 1.4630 - 1.4670 [3][5]

Flash Point 80.2 °C [3]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and dichloromethane.

[3][7]

Data Summary: Computed Molecular Properties
Computational descriptors provide insight into the molecule's behavior in biological and

chemical systems, such as its lipophilicity and potential for forming hydrogen bonds.

Property Value Source(s)

XLogP3 2.9 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Rotatable Bond Count 2 [4]

Topological Polar Surface Area 20.2 Å² [7]
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Section 2: Stereoisomerism: The Decisive Factor in
Application
The orientation of the propyl and hydroxyl groups relative to the cyclohexane ring plane defines

the cis and trans isomers. In the more stable chair conformation, the bulky propyl group

preferentially occupies an equatorial position to minimize steric strain.

trans-4-Propylcyclohexanol: The hydroxyl group is also in an equatorial position, opposite

to the propyl group. This is generally the thermodynamically more stable isomer.

cis-4-Propylcyclohexanol: The hydroxyl group is in an axial position, on the same side as

the equatorial propyl group.

The choice between the cis and trans isomer is not trivial; it is a critical design parameter for

the target molecule. For instance, cis-4-propylcyclohexanol is a crucial intermediate for

synthesizing specific liquid crystal molecules like trans-2-(4-propylcyclohexyl)-1,3-propanediol,

which are widely used in the manufacturing of liquid crystal displays (LCDs).[1]

trans-4-Propylcyclohexanol (eq, eq)
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Product
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Caption: General workflow for catalytic hydrogenation to 4-propylcyclohexanol.

Stereoselective Synthesis: A Chemoenzymatic
Approach for cis-4-Propylcyclohexanol
For applications demanding high isomeric purity, such as in liquid crystal synthesis,

stereoselective methods are paramount. A highly efficient green chemistry approach utilizes a

mutant alcohol dehydrogenase (ADH) to reduce 4-propylcyclohexanone with near-perfect

selectivity for the cis isomer. [1] This biotransformation couples the ADH enzyme with a glucose

dehydrogenase (GDH) for cofactor (NAD⁺) regeneration, driving the reaction to completion.

This method achieves a high conversion rate and a cis/trans ratio exceeding 99.5:0.5. [1]

This protocol is adapted from the methodology described by Wu et al. in Catalysts (2022). [1]It

represents a self-validating system where product yield and isomeric purity confirm the efficacy

of the enzymatic cascade.

Materials:

4-propylcyclohexanone (Substrate)

Mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH)

Glucose dehydrogenase (GDH)

NAD⁺ (Cofactor)

Glucose (Co-substrate for regeneration)

Phosphate buffer (pH 7.0-8.0)

2 M Na₂CO₃ (for pH control)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b3029087?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029087?utm_src=pdf-body
https://www.benchchem.com/product/b3029087?utm_src=pdf-body
https://www.mdpi.com/2073-4344/12/4/406
https://www.mdpi.com/2073-4344/12/4/406
https://www.mdpi.com/2073-4344/12/4/406
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Procedure:

Reaction Setup: In a temperature-controlled reactor (e.g., 2 L), establish the reaction system

under optimized conditions: 35 °C and pH maintained between 7.0 and 8.0.

Component Addition: Add the following components to the reactor:

4-propylcyclohexanone to a final concentration of 125 g/L.

LK-TADH cell dosage of 30 g/L.

GDH cell dosage of 10 g/L.

NAD⁺ to a final concentration of 0.1 g/L.

Glucose at a molar ratio of 1.2:1 (glucose:substrate).

pH Control: Throughout the reaction, automatically titrate with 2 M Na₂CO₃ to maintain the

pH in the 7.0-8.0 range. The oxidation of glucose to gluconic acid by GDH will lower the pH if

not controlled.

Reaction Monitoring: Monitor the conversion of 4-propylcyclohexanone using gas

chromatography (GC). The reaction should reach completion in approximately 5 hours. [1]5.

Workup & Extraction:

Once the reaction is complete, cool the mixture to room temperature.

Extract the product from the aqueous reaction solution three times with an equal volume of

ethyl acetate.

Combine the organic phases and wash with a saturated sodium chloride solution (brine).

Dry the organic phase over anhydrous sodium sulfate overnight.

Purification: Filter off the drying agent and concentrate the organic phase using a rotary

evaporator to yield high-purity cis-4-propylcyclohexanol.
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Caption: Chemoenzymatic synthesis workflow for cis-4-propylcyclohexanol.
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Section 4: Applications in Research and Industry
The utility of 4-propylcyclohexanol is largely defined by its role as a structural motif in larger,

more complex molecules.

Liquid Crystal Synthesis
The most prominent application is in the synthesis of liquid crystals (LCs). [1]The rigid,

anisotropic structure of the 4-propylcyclohexyl moiety makes it an ideal building block for

calamitic (rod-shaped) liquid crystals used in display technologies. [8]These materials possess

properties of both liquids and solids, allowing their molecular orientation to be controlled by an

electric field. [9]Compounds derived from 4-propylcyclohexanol are components in LC

mixtures that require specific properties like wide temperature ranges and fast switching

speeds. [10][11][12]

Drug Development and Medicinal Chemistry
In drug discovery, the cyclohexyl scaffold is a common bioisostere for a phenyl ring. Replacing

an aromatic ring with a saturated carbocycle like the 4-propylcyclohexyl group can significantly

alter a drug candidate's properties by:

Increasing Lipophilicity (LogP): Enhancing membrane permeability.

Improving Metabolic Stability: Removing a site susceptible to aromatic oxidation by

cytochrome P450 enzymes.

Modifying Conformational Flexibility: Potentially improving binding affinity to a target protein.

While direct applications are not as widely documented as for LCs, 4-propylcyclohexanol
serves as a valuable starting material for synthesizing novel chemical entities where these

physicochemical modifications are desired.

Section 5: Safety and Handling
As a laboratory chemical, 4-propylcyclohexanol must be handled with appropriate

precautions. It is classified as a combustible liquid. [13][14] Summary of GHS Hazards: [13]*

H227: Combustible liquid.
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H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H412: Harmful to aquatic life with long-lasting effects.

Handling Recommendations: [15]* Engineering Controls: Use in a well-ventilated area,

preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety goggles,

and a lab coat.

Fire Safety: Keep away from open flames, hot surfaces, and other sources of ignition. Use

dry chemical, foam, or carbon dioxide extinguishers. [15]* Disposal: Dispose of contents and

container in accordance with local, regional, and national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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